Cas no 1795487-95-4 (oxan-4-yl carbamate)

• Product Name: oxan-4-yl carbamate
• CAS No: 1795487-95-4
• MF: C₆H₁₁NO₃
• MW: 145.1564
• MDL: MFCD28369913
• CID: 5347076
• PubChem ID: 69264154
• Update Time: 2025-10-25

oxan-4-yl carbamate Chemical and Physical Properties

Names and Identifiers

• oxan-4-yl carbamate
• Carbamic acid tetrahydro-pyran-4-yl ester
• tetrahydro-2H-pyran-4-yl carbamate

• MDL： MFCD28369913
• Inchi： 1S/C6H11NO3/c7-6(8)10-5-1-3-9-4-2-5/h5H,1-4H2,(H2,7,8)
• InChI Key： FMCPHGPMGDIHMK-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC(N([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• XLogP3: 0
• Topological Polar Surface Area: 61.6

Additional information on oxan-4-yl carbamate

Recent Advances in the Study of Oxan-4-yl Carbamate (CAS: 1795487-95-4) in Chemical Biology and Pharmaceutical Research

Oxan-4-yl carbamate (CAS: 1795487-95-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its carbamate functional group attached to an oxane ring, has demonstrated potential in various therapeutic applications, including drug delivery systems and enzyme inhibition. The unique structural properties of oxan-4-yl carbamate make it a promising candidate for further investigation, particularly in the context of targeted drug design and chemical biology.

Recent studies have focused on the synthesis and characterization of oxan-4-yl carbamate derivatives to explore their biological activities. A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's role as a prodrug, where its carbamate moiety facilitates controlled release of active pharmaceutical ingredients (APIs) in vivo. The research demonstrated that oxan-4-yl carbamate derivatives exhibit enhanced stability and bioavailability compared to their parent compounds, making them suitable for oral administration and prolonged therapeutic effects.

In addition to its prodrug applications, oxan-4-yl carbamate has been investigated for its inhibitory effects on specific enzymes. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound act as potent inhibitors of serine hydrolases, a class of enzymes implicated in various disease pathways. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the oxane ring and carbamate group play critical roles in enzyme-substrate interactions. These findings suggest potential applications in treating conditions such as inflammation and neurodegenerative diseases.

Another area of interest is the use of oxan-4-yl carbamate in drug delivery systems. Research published in Advanced Drug Delivery Reviews (2023) explored its incorporation into polymeric nanoparticles for targeted cancer therapy. The carbamate linkage was found to provide pH-sensitive release properties, enabling selective drug release in tumor microenvironments. This approach not only improves therapeutic efficacy but also minimizes off-target effects, addressing a major challenge in oncology.

Despite these promising developments, challenges remain in the optimization of oxan-4-yl carbamate-based therapeutics. Issues such as scalability of synthesis, metabolic stability, and potential toxicity require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation techniques. For instance, a recent preprint on ChemRxiv (2024) proposed the use of computational modeling to predict the metabolic pathways of oxan-4-yl carbamate derivatives, providing insights for designing more stable and effective analogs.

In conclusion, oxan-4-yl carbamate (CAS: 1795487-95-4) represents a versatile scaffold with broad applications in chemical biology and pharmaceutical research. Its unique properties as a prodrug, enzyme inhibitor, and drug delivery component underscore its potential for therapeutic innovation. Future studies will likely focus on refining its pharmacological profile and expanding its utility in treating complex diseases. As the field progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential to fully realize the promise of this compound.